![molecular formula C24H18N4O4 B2374453 3-(4-methoxybenzyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione CAS No. 1206997-79-6](/img/structure/B2374453.png)
3-(4-methoxybenzyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione
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Description
3-(4-methoxybenzyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H18N4O4 and its molecular weight is 426.432. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of novel bioactive compounds, including those bearing the 1,2,4-oxadiazole ring, which is structurally related to the query compound. These efforts aim to understand the chemical properties and to explore the biological activities of these compounds. For instance, Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties, highlighting the antitumor activity of these compounds towards a panel of 11 cell lines in vitro (Maftei et al., 2013).
Biological Activities
The biological activities of quinazoline derivatives are an area of significant interest. These compounds have been investigated for various pharmacological properties, including antimicrobial, antimalarial, and herbicidal activities. For example, Gupta et al. (2008) synthesized and screened several quinazoline derivatives for antibacterial and antifungal activities, demonstrating that some compounds exhibited better antibacterial than antifungal activities (Gupta et al., 2008). Similarly, Malik et al. (2011) explored the activities of quinazolinediones and fluoroquinolones against Mycobacterium smegmatis, providing insights into the molecular interactions and potential applications in treating bacterial infections (Malik et al., 2011).
Material Science Applications
Compounds with the 1,3,4-oxadiazole ring have also found applications in material science, particularly in the synthesis of mesogenic materials. Abboud et al. (2017) synthesized new mesogenic homologous series bearing the 1,3,4-oxadiazole ring, which displayed different liquid crystalline mesophases, indicating their potential use in the development of liquid crystal displays and other electronic devices (Abboud et al., 2017).
Properties
IUPAC Name |
3-[(4-methoxyphenyl)methyl]-7-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N4O4/c1-31-18-10-7-15(8-11-18)14-28-23(29)19-12-9-17(13-20(19)25-24(28)30)22-26-21(27-32-22)16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEWJVLMHPJAPFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=CC=C5)NC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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